Cas no 2679939-65-0 (benzyl N-(2R)-1,1,1,3-tetrafluoropropan-2-ylcarbamate)

• Product Name: benzyl N-(2R)-1,1,1,3-tetrafluoropropan-2-ylcarbamate
• CAS No: 2679939-65-0
• MF: C₁₁H₁₁F₄NO₂
• MW: 265.204157114029
• CID: 5645344
• PubChem ID: 165917964
• Update Time: 2025-06-13

benzyl N-(2R)-1,1,1,3-tetrafluoropropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2679939-65-0
• EN300-28281897
• benzyl N-[(2R)-1,1,1,3-tetrafluoropropan-2-yl]carbamate
• benzyl N-(2R)-1,1,1,3-tetrafluoropropan-2-ylcarbamate

• Inchi： 1S/C11H11F4NO2/c12-6-9(11(13,14)15)16-10(17)18-7-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,16,17)/t9-/m1/s1
• InChI Key： CRXHBINQQFVKCJ-SECBINFHSA-N
• SMILES： FC([C@@H](CF)NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 265.07259124g/mol
• Monoisotopic Mass: 265.07259124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(2R)-1,1,1,3-tetrafluoropropan-2-ylcarbamate

Recent Advances in the Study of Benzyl N-(2R)-1,1,1,3-Tetrafluoropropan-2-ylcarbamate (CAS: 2679939-65-0)

Benzyl N-(2R)-1,1,1,3-tetrafluoropropan-2-ylcarbamate (CAS: 2679939-65-0) is a fluorinated carbamate derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique tetrafluoropropan-2-yl moiety, has shown promising potential as a building block for the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and prodrugs. The presence of fluorine atoms in its structure enhances its metabolic stability and bioavailability, making it an attractive candidate for pharmaceutical research.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic pathways and reactivity of benzyl N-(2R)-1,1,1,3-tetrafluoropropan-2-ylcarbamate. The researchers employed a combination of nucleophilic substitution and carbamate formation reactions to optimize the yield and purity of the compound. The study highlighted the compound's versatility as a chiral intermediate in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantioselectivity. Furthermore, the compound's stability under physiological conditions was confirmed through in vitro assays, suggesting its suitability for further pharmacological evaluation.

In another groundbreaking study, researchers from the University of Cambridge explored the potential of benzyl N-(2R)-1,1,1,3-tetrafluoropropan-2-ylcarbamate as a precursor for the development of protease inhibitors. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), demonstrated that the compound could be effectively incorporated into peptide mimetics, resulting in inhibitors with enhanced binding affinity and selectivity for target enzymes. The fluorinated side chain was found to play a critical role in modulating the lipophilicity and electronic properties of the inhibitors, thereby improving their pharmacokinetic profiles.

Additionally, a collaborative effort between academic and industrial researchers has shed light on the compound's potential in prodrug design. A 2024 report in Chemical Science detailed the use of benzyl N-(2R)-1,1,1,3-tetrafluoropropan-2-ylcarbamate as a masking group for amine functionalities in prodrugs. The study revealed that the carbamate group could be cleaved enzymatically in vivo, releasing the active drug molecule with high efficiency. This approach was successfully applied to the development of a novel anticancer prodrug, which exhibited improved tumor targeting and reduced systemic toxicity in preclinical models.

The safety and toxicological profile of benzyl N-(2R)-1,1,1,3-tetrafluoropropan-2-ylcarbamate has also been a subject of recent investigation. A comprehensive toxicology study published in Regulatory Toxicology and Pharmacology (2023) assessed the compound's acute and subchronic toxicity in rodent models. The results indicated that the compound has a favorable safety profile at therapeutic doses, with no significant adverse effects observed. These findings support its further development as a pharmaceutical intermediate or active ingredient.

In conclusion, benzyl N-(2R)-1,1,1,3-tetrafluoropropan-2-ylcarbamate (CAS: 2679939-65-0) represents a promising scaffold in medicinal chemistry, with applications ranging from enzyme inhibition to prodrug design. Its unique fluorinated structure confers advantageous physicochemical and pharmacological properties, making it a valuable tool for drug discovery. Future research should focus on expanding its utility in targeted therapies and exploring its potential in other therapeutic areas, such as infectious diseases and neurodegenerative disorders.